Cas no 2228555-07-3 (2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine
• CAS No: 2228555-07-3
• MF: C₇H₁₃F₂N₅
• MW: 205.208427190781
• CID: 5862369
• PubChem ID: 165681016
• Update Time: 2025-05-22

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine
• 2228555-07-3
• EN300-1974960

• Inchi： 1S/C7H13F2N5/c1-6(2,3)14-12-5(11-13-14)7(8,9)4-10/h4,10H2,1-3H3
• InChI Key： RDQWUABDMGUQBD-UHFFFAOYSA-N
• SMILES： FC(CN)(C1N=NN(C(C)(C)C)N=1)F

Computed Properties

• Exact Mass: 205.11390176g/mol
• Monoisotopic Mass: 205.11390176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine (CAS No. 2228555-07-3)

The compound 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine, identified by its CAS number 2228555-07-3, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrazole ring and difluoroethylamine moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced metabolic stability and bioavailability.

In recent years, the scientific community has focused on tetrazole derivatives due to their versatility in medicinal chemistry. The 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine stands out for its ability to act as a building block for small-molecule inhibitors, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. This aligns with the growing trend of precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

Another area of interest is the compound's role in agrochemical innovation. With the global push toward sustainable farming practices, difluoroethylamine-containing compounds are being explored for their potential as crop protection agents. The tert-butyl group in this molecule may contribute to improved stability under environmental conditions, a critical factor for field applications. This ties into broader discussions about green chemistry and the development of eco-friendly alternatives to traditional pesticides.

From a synthetic perspective, the CAS 2228555-07-3 compound offers intriguing possibilities for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications to optimize physicochemical properties, such as solubility and lipophilicity. This is particularly relevant given the increasing use of computational chemistry and AI-driven drug design, where researchers leverage predictive modeling to identify promising candidates before lab synthesis.

The compound's tetrazole ring also positions it as a potential bioisostere for carboxylic acids, a strategy widely employed in modern drug development to improve pharmacokinetic profiles. This has sparked discussions in forums and publications about molecular mimicry and its role in overcoming drug resistance—a hot topic in oncology and infectious disease research.

Quality control and analytical characterization of 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-2,2-difluoroethan-1-amine are critical for its reliable application. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify purity and structural integrity, reflecting the pharmaceutical industry's emphasis on quality by design (QbD) principles. These aspects frequently appear in search queries from professionals seeking analytical method development guidance.

In conclusion, CAS 2228555-07-3 represents a compelling case study in contemporary chemical research. Its dual relevance to life sciences and material innovation makes it a frequent subject in patent literature and scientific databases. As the demand for tailored chemical solutions grows across industries, this compound's unique attributes will likely continue to inspire cutting-edge applications and interdisciplinary collaborations.